Cas no 1551400-79-3 (1-amino-4-propylheptan-3-ol)

• Product Name: 1-amino-4-propylheptan-3-ol
• CAS No: 1551400-79-3
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 6442298
• PubChem ID: 82987300
• Update Time: 2025-10-25

1-amino-4-propylheptan-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-propylheptan-3-ol
• EN300-1848271
• AKOS021307094
• 1551400-79-3

• Inchi： 1S/C10H23NO/c1-3-5-9(6-4-2)10(12)7-8-11/h9-10,12H,3-8,11H2,1-2H3
• InChI Key： KOLAKZKGFOIFSO-UHFFFAOYSA-N
• SMILES： OC(CCN)C(CCC)CCC

Computed Properties

• Exact Mass: 173.177964357g/mol
• Monoisotopic Mass: 173.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 89.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 1-amino-4-propylheptan-3-ol

1-Amino-4-Propylheptan-3-Ol: A Comprehensive Overview

The compound 1-amino-4-propylheptan-3-ol (CAS No. 1551400-79-3) is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which combines an amino group (-NH2) at the terminal position and a hydroxyl group (-OH) at the third carbon of a seven-carbon chain, with a propyl substituent at the fourth carbon. Its structure makes it highly reactive and amenable to various chemical transformations, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 1-amino-4-propylheptan-3-ol in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of peptide analogs and other nitrogen-containing compounds. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties, suggesting its potential use in developing novel therapeutic agents.

The synthesis of 1-amino-4-propylheptan-3-ol typically involves multi-step processes, often starting from readily available starting materials such as alcohols or aldehydes. One common approach involves the use of nucleophilic substitution reactions to introduce the amino group, followed by oxidation or reduction steps to achieve the desired stereochemistry and functional groups. The compound's ability to undergo both nucleophilic and electrophilic substitutions makes it a valuable building block in organic chemistry.

In terms of physical properties, 1-amino-4-propylheptan-3-ol is a colorless liquid with a molecular weight of approximately 167 g/mol. It has a boiling point around 150°C and is soluble in common organic solvents such as ethanol and dichloromethane. Its solubility profile makes it suitable for use in various reaction conditions, including both aqueous and non-aqueous environments.

The applications of 1-amino-4-propylheptan-3-ol are diverse. In the pharmaceutical industry, it serves as an intermediate in the synthesis of complex molecules, including antibiotics and antiviral agents. For example, recent research has focused on its use in creating derivatives that target specific enzymes involved in viral replication. Additionally, in agrochemicals, this compound has been explored for its potential as a plant growth regulator or as an intermediate in herbicide development.

From an environmental perspective, understanding the fate and behavior of 1-amino-4-propylheptan-3-ol is crucial for assessing its impact on ecosystems. Studies have shown that under aerobic conditions, this compound undergoes biodegradation relatively quickly, with complete mineralization occurring within 28 days. This suggests that it has low environmental persistence and poses minimal risk to aquatic life when used responsibly.

Looking ahead, advancements in synthetic methodologies are expected to further enhance the utility of 1-amino-4-propylheptan-3-oL. The integration of green chemistry principles into its production processes could lead to more sustainable manufacturing practices. Furthermore, ongoing research into its biological activities may uncover new therapeutic applications, solidifying its position as an essential compound in modern organic chemistry.